Cas no 2138025-45-1 (3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole)

• Product Name: 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole
• CAS No: 2138025-45-1
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• MDL: MFCD31589595
• CID: 5610263
• PubChem ID: 139033732
• Update Time: 2025-05-20

3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole
• A1-22037
• 2138025-45-1
• EN300-844202

• MDL： MFCD31589595
• Inchi： 1S/C12H11BrN2O/c13-10-6-2-5-9(7-10)11-14-12(16-15-11)8-3-1-4-8/h2,5-8H,1,3-4H2
• InChI Key： AELQNKVTTBXYRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NOC(C2CCC2)=N1

Computed Properties

• Exact Mass: 278.00548g/mol
• Monoisotopic Mass: 278.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole

3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2138025-45-1) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of a bromophenyl group and a cyclobutyl group in its structure introduces unique electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole typically involves multi-step reactions, often utilizing aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocycles. For instance, the use of transition metal catalysts like palladium has been reported to facilitate the formation of oxadiazole rings under mild conditions. These developments have not only improved the yield but also expanded the scope of oxadiazole derivatives that can be synthesized.

One of the most promising applications of 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole lies in its potential as a building block for advanced materials. The compound's ability to form stable coordination complexes has been explored in the context of designing new catalysts for organic transformations. For example, researchers have demonstrated that this oxadiazole derivative can act as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility in facilitating complex chemical transformations.

In addition to its catalytic applications, 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole has also been investigated for its electronic properties. The incorporation of this compound into organic semiconductors has been studied to enhance device performance in applications such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have highlighted the importance of the bromophenyl group in modulating the electronic characteristics of the molecule, making it a valuable component in designing next-generation electronic materials.

The structural versatility of 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole also makes it an attractive candidate for drug discovery efforts. The oxadiazole ring is known to exhibit bioactivity across various biological systems, and the presence of the bromophenyl group further enhances its potential as a pharmacologically active compound. Researchers have explored its anti-inflammatory and antioxidant properties, with preliminary results suggesting promising therapeutic applications.

Furthermore, the cyclobutane ring in 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole introduces strain into the molecule, which can be harnessed to design strained organic compounds with unique reactivity. Strained rings are known to participate in various chemical transformations that are not feasible with their non-strained counterparts. This property has led to investigations into using this compound as an intermediate in synthesis pathways requiring strain-driven reactivity.

Recent studies have also focused on understanding the photophysical properties of 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole. Its ability to absorb light across a broad spectrum makes it a candidate for applications in optoelectronics and photovoltaics. By tuning the substituents on the oxadiazole ring, researchers aim to optimize its light-harvesting capabilities for use in solar cells and other energy-related technologies.

In conclusion, 3-(3-Bromophenyl)-5-cyclobutyl-1,2,4-oxadiazole (CAS No. 2138025-45-1) is a multifaceted compound with diverse applications spanning catalysis, materials science, drug discovery, and optoelectronics. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry and materials innovation.